Kinetic studies in the chemistry of rubber and related materials. V. The inhibitory effect of phenolic compounds on the thermal oxidation of ethyl linoleate
Discussions of the Faraday Society Pub Date: DOI: 10.1039/DF9470200252
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